2,4-Bis(benzyloxy)benzaldehyde
Overview
Description
Synthesis Analysis
The starting material 2,4-dibenzyloxy benzaldehyde has been prepared on the basis of Williamson synthesis of ether, from the reaction of 2,4-dihydroxy benzaldehyde .Molecular Structure Analysis
The molecular structure of 2,4-Bis(benzyloxy)benzaldehyde consists of 24 heavy atoms . The InChI code for this compound isInChI=1S/C21H18O3/c22-14-19-11-12-20 (23-15-17-7-3-1-4-8-17)13-21 (19)24-16-18-9-5-2-6-10-18/h1-14H,15-16H2
. Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 318.4 g/mol, a computed XLogP3-AA value of 4.3, and a topological polar surface area of 35.5 Ų . It has 0 hydrogen bond donor count, 3 hydrogen bond acceptor count, and 7 rotatable bond count .Scientific Research Applications
1. Formation and Structure of New Derivatives
Lucchesini et al. (1995) studied the acid-catalyzed acetalization of 2,6-bis(2-hydroxyethoxy)benzaldehyde, leading to the formation of new 2,3-dihydro-5H-1,4-benzodioxepin derivatives and a macrocyclic compound, revealing insights into the structural properties of such compounds (Lucchesini et al., 1995).
2. Catalytic Properties in Oxidation Reactions
Shi and Wei (2005) demonstrated the use of novel bis-quaternary phosphonium salts of peroxotungstate and peroxomolybdate as catalysts in the oxidation of benzyl alcohol to benzaldehyde, highlighting the catalytic abilities of these compounds in oxidation reactions (Shi & Wei, 2005).
3. Photocatalysis in Benzyl Alcohol Oxidation
Unsworth et al. (2017) utilized monoclinic bismuth vanadate nanoparticles for the selective photo-oxidation of benzyl alcohols to benzaldehydes, providing a new perspective on photocatalysis selectivity and inhibition (Unsworth et al., 2017).
4. Synthesis and Stabilization of Complex Cations
Naya and Nitta (2000) explored the synthesis and properties of stabilized bis(2-oxo-2H-cyclohepta[b]furan-3-yl)phenylmethyl and related cations, offering insights into the conformation and stability of these unique chemical structures (Naya & Nitta, 2000).
5. Development of Novel Metallophthalocyanines
Sevim, Yüzeroğlu, and Gül (2020) synthesized novel metallophthalocyanines with peripheral 4-[3,4-bis(benzyloxy)benzylidene]aminophenoxy groups, providing new insights into the fluorescence quenching and aggregation properties of these compounds (Sevim et al., 2020).
6. Efficient Synthesis of New Building Blocks
Crestey et al. (2007) developed an efficient approach to bis([1,2,4]-oxadiazol)benzaldehydes, illustrating a high-yielding process for synthesizing new compounds starting from benzamidoxime (Crestey et al., 2007).
Mechanism of Action
Target of Action
It’s known that benzyloxy compounds often interact with various enzymes and receptors in the body .
Mode of Action
For instance, they can react with hydroxylamine to form oximes or hydrazine to form hydrazones . These reactions involve the aldehyde group present in the 2,4-Bis(benzyloxy)benzaldehyde molecule .
Biochemical Pathways
The formation of oximes and hydrazones, as mentioned above, can potentially affect various biochemical pathways, including those involving aldehydes and ketones .
Pharmacokinetics
Its molecular weight of 31837 suggests that it may have reasonable bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed .
Result of Action
The formation of oximes and hydrazones could potentially lead to changes in cellular functions, given that these compounds often exhibit biological activity .
Biochemical Analysis
Biochemical Properties
It is known that benzyloxy compounds can undergo reactions at the benzylic position . This suggests that 2,4-Bis(benzyloxy)benzaldehyde may interact with enzymes, proteins, and other biomolecules in a similar manner.
Cellular Effects
Benzaldehydes have been shown to disrupt cellular antioxidation systems , suggesting that this compound may have similar effects.
Molecular Mechanism
It is known that benzylic halides typically react via an SN1 pathway, via the resonance-stabilized carbocation . This suggests that this compound may exert its effects through similar mechanisms.
Temporal Effects in Laboratory Settings
It is known to be a solid at room temperature .
Metabolic Pathways
It is known that alkyl side-chains of alkyl substituents on a benzene ring, such as those in this compound, can undergo oxidative degradation .
Properties
IUPAC Name |
2,4-bis(phenylmethoxy)benzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18O3/c22-14-19-11-12-20(23-15-17-7-3-1-4-8-17)13-21(19)24-16-18-9-5-2-6-10-18/h1-14H,15-16H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMYYTMVFUMDOGC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC(=C(C=C2)C=O)OCC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50365212 | |
Record name | 2,4-bis(benzyloxy)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50365212 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
318.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13246-46-3 | |
Record name | 2,4-bis(benzyloxy)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50365212 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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